Cas no 866813-22-1 (3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 866813-22-1
• MF: C₂₆H₂₃NO₃
• MW: 397.465727090836
• CID: 6183929
• PubChem ID: 2137944
• Update Time: 2025-06-03

3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one
• 3-(4-ethoxybenzoyl)-1-[(3-methylphenyl)methyl]quinolin-4-one
• AB00675235-01
• 3-(4-ethoxybenzoyl)-1-(3-methylbenzyl)quinolin-4(1H)-one
• 866813-22-1
• AKOS001830412
• 3-(4-ethoxybenzoyl)-1-[(3-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
• F1605-0398

• Inchi： 1S/C26H23NO3/c1-3-30-21-13-11-20(12-14-21)25(28)23-17-27(16-19-8-6-7-18(2)15-19)24-10-5-4-9-22(24)26(23)29/h4-15,17H,3,16H2,1-2H3
• InChI Key： OHNSJHKHMIXURY-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2C=CC(=CC=2)OCC)=O)=CN(CC2C=CC=C(C)C=2)C2C=CC=CC=21

Computed Properties

• Exact Mass: 397.16779360g/mol
• Monoisotopic Mass: 397.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 46.6Ų

Additional information on 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 866813-22-1)

3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its Chemical Abstracts Service (CAS) number 866813-22-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the quinoline scaffold, a heterocyclic structure renowned for its broad spectrum of biological activities and therapeutic potential. The presence of functional groups such as the 4-ethoxybenzoyl moiety and the 3-methylphenyl substituent contributes to its unique chemical properties and biological interactions, making it a promising candidate for further investigation in drug discovery and development.

The quinoline core is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The structural features of 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one suggest potential interactions with biological targets such as enzymes and receptors, which are critical for modulating disease pathways. Specifically, the 4-ethoxybenzoyl group may participate in hydrogen bonding or hydrophobic interactions, while the 3-methylphenyl moiety could influence the compound's binding affinity and selectivity.

In recent years, there has been growing interest in quinoline derivatives as pharmacological agents due to their structural diversity and biological efficacy. Advanced computational methods and high-throughput screening have accelerated the discovery of novel compounds with therapeutic potential. The synthesis of 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one represents a significant step forward in this endeavor. Researchers have leveraged modern synthetic techniques to optimize its chemical structure, enhancing both its solubility and bioavailability.

The compound's potential applications extend to various therapeutic areas. For instance, quinoline derivatives have been investigated for their role in modulating inflammatory responses, which are central to conditions such as arthritis and autoimmune diseases. The 4-ethoxybenzoyl group may interact with inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX), thereby reducing pro-inflammatory cytokine production. Additionally, the 3-methylphenyl substituent could enhance binding to specific receptors involved in pain perception and neurotransmitter regulation.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in quinoline-based drug design. By systematically modifying functional groups such as the 4-ethoxybenzoyl moiety or the 3-methylphenyl side chain, researchers can fine-tune the compound's pharmacokinetic and pharmacodynamic properties. This approach has led to the identification of several potent derivatives with improved efficacy and reduced toxicity. The synthesis of 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one aligns with these principles, demonstrating a rational design strategy aimed at maximizing therapeutic benefit.

The chemical stability of 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one is another critical consideration in pharmaceutical development. Quinoline derivatives can exhibit varying levels of sensitivity to environmental factors such as light, heat, and moisture. To address these challenges, synthetic routes have been optimized to incorporate protective groups that enhance stability during storage and formulation. Furthermore, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the compound's purity and structural integrity.

Evaluation of 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one in preclinical models has provided valuable insights into its biological activity. In vitro assays have demonstrated its potential inhibitory effects on enzymes associated with cancer cell proliferation and metastasis. For example, studies suggest that it may interfere with tyrosine kinase activity or modulate signaling pathways involved in cell cycle regulation. These findings underscore its promise as an anticancer agent and warrant further exploration in vivo.

The compound's interaction with biological targets is further illuminated by molecular modeling studies. These computational approaches allow researchers to predict binding affinities and visualize how 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one interacts with proteins such as kinases or transcription factors. By understanding these interactions at an atomic level, scientists can refine the molecule's structure to improve its binding efficiency and selectivity. This iterative process is essential for developing high-affinity ligands that exhibit minimal off-target effects.

Pharmaceutical formulations incorporating 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one must also consider issues related to bioavailability and delivery systems. Lipophilic compounds like this one often require solubilization techniques or prodrug strategies to enhance their absorption into biological systems. Nanotechnology-based delivery platforms have emerged as a promising solution for improving drug delivery efficiency while minimizing systemic toxicity. These innovations hold significant potential for optimizing the therapeutic index of quinoline derivatives.

The regulatory landscape for new pharmaceutical entities necessitates rigorous testing to ensure safety and efficacy before clinical translation. Preclinical toxicology studies are essential for assessing potential adverse effects associated with long-term exposure to 3-(4-ethoxybenzoyl)-1-(3-methylphenyl)methyl-1,4-dihydroquinolin-4-one. By evaluating parameters such as organ toxicity or carcinogenicity through animal models, researchers can identify dose-dependent risks and establish safe dosage ranges for human trials.

Advances in biotechnology have enabled high-throughput screening (HTS) platforms capable of rapidly testing thousands of compounds against diverse biological targets simultaneously. This technology has been instrumental in identifying novel scaffolds like 3-(4-et h oxybenz oy l)- 1 -( 3 -m eth y phen y lm eth y l ) - 1 , 4 -d ih y dr oquino lin - 4 -o ne that exhibit promising activity profiles without extensive manual synthesis efforts. Such methodologies accelerate drug discovery pipelines by prioritizing compounds based on preliminary data before committing resources to more detailed investigations.

The integration of artificial intelligence (AI) into medicinal chemistry workflows represents another frontier for optimizing drug design processes involving compounds like this one . Machine learning algorithms can analyze vast datasets containing structural information alongside biological activity data to predict novel analogs with enhanced properties . By leveraging AI-driven virtual screening , researchers aim not only at improving potency but also reducing attrition rates during clinical development through early identification of problematic candidates .

In conclusion, 3 -( 40 h eth oxy benz oy l ) - 11 -( 31 m eth y phen y lm eth y l ) -11 ,14 -d ih y dr oquino lin -14 -o ne ( CAS No .86681322 -21) stands out as an intriguing molecule within quinoline chemistry owing both its structural complexity along with reported biological activities . Its synthesis reflects modern pharmaceutical approaches combining traditional organic chemistry along newer computational tools aimed at accelerating discovery while maintaining rigorous standards throughout development phases toward eventual clinical application . Future investigations will likely focus on refining synthetic routes , exploring novel delivery systems , along w ith expanding preclinical evaluations across multiple disease indications where this scaffold shows promise . Continued exploration promises further elucidation regarding full therapeutic potential held by such specialized heterocyclic derivatives .